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Compound of Interest

Compound Name: 3-(4-Bromophenyl)cyclopentanone

CAS No.: 909248-46-0

Cat. No.: B3166215

Get Quote

Executive Summary
3-(4-Bromophenyl)cyclopentanone (CAS: 909248-46-0) is a critical chiral scaffold in

medicinal chemistry, serving as a precursor for NK1 antagonists and fulvene-based molecular

electronic materials. While the crystal structure of its unsaturated precursor (the enone) is well-

documented, the saturated ketone presents a complex stereochemical profile defined by ring

puckering dynamics and a single C3 stereocenter. This guide provides a definitive analysis of

its conformational preferences, synthesis, and solid-state behavior.

Chemical Identity & Stereochemical Framework
Molecular Architecture
The molecule consists of a flexible cyclopentanone ring substituted at the C3 position with a

rigid 4-bromophenyl moiety. Unlike the planar enone precursor, the saturated ring adopts a

non-planar conformation to minimize torsional strain.
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Property Data

Formula C₁₁H₁₁BrO

MW 239.11 g/mol

Chiral Center C3 (One stereocenter)

Stereoisomers (3R)- and (3S)- enantiomers

Hybridization C1 (sp²), C2-C5 (sp³), Aryl (sp²)

Stereogenicity
The C3 carbon is the sole stereogenic center. The absolute configuration is determined by the

priority of the substituents (-BrPh > -CH₂C(O)- > -CH₂CH₂- > -H).

(3S)-Isomer: The bromophenyl group projects forward (wedge) when the carbonyl is top-

right.

(3R)-Isomer: The bromophenyl group projects backward (dash).

Critical Insight: In drug development, the biological activity is often restricted to a single

enantiomer. For example, NK1 antagonists derived from arylcyclopentanes typically require the

(S)-configuration to match the receptor binding pocket.

Conformational Analysis: The Twist-Envelope
Equilibrium
Unlike cyclohexane (chair), cyclopentanone rings exist in a dynamic equilibrium between

Envelope (Cₛ) and Twist (C₂) conformations.

Ring Puckering Dynamics
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The carbonyl carbon (C1) favors a planar geometry, but the adjacent sp³ carbons pucker to

relieve eclipsing C-H interactions.

Envelope Form: Four carbons are coplanar; one (usually C3 or C4) is out of plane.

Twist Form: Three carbons are coplanar; two are twisted above and below the plane.

Substituent Positioning (Pseudo-Equatorial Preference)
For 3-(4-Bromophenyl)cyclopentanone, the bulky aryl group dictates the conformation.

Thermodynamic Minimum: The 4-bromophenyl group occupies the pseudo-equatorial

position.

Steric Penalty: A pseudo-axial orientation creates severe transannular strain with C-H bonds

on the ring.
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Figure 1: Conformational energy landscape. The bulky bromophenyl group drives the

equilibrium toward the pseudo-equatorial conformer.
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Crystal Structure Analysis & Prediction
While the direct XRD structure of the saturated ketone is proprietary/sparse, the structure of its

precursor, 3-(4-bromophenyl)cyclopent-2-en-1-one, is well-characterized (Space Group: P2₁/c)

and serves as a template for predicting the packing forces of the saturated derivative.

The "Enone" Baseline (Experimental)
Lattice: Monoclinic, P2₁/c.

Packing: Defined by parallel sheets stacking along the ac plane.[1]

Key Interaction: Weak C-H···O hydrogen bonds and π-stacking between phenyl rings.

Predicted Packing for the Saturated Ketone
The removal of the double bond increases flexibility, but the Halogen Bond (XB) will likely

dominate the solid-state assembly.

Primary Motif (Halogen Bonding): The electrophilic σ-hole on the Bromine atom (donor)

aligns with the nucleophilic Oxygen atom of the carbonyl (acceptor).

Geometry: Linear C-Br···O=C angle (~170–180°).

Distance: ~2.8–3.0 Å (shorter than van der Waals sum).

Secondary Motif: Dipole-dipole alignment of the carbonyls in an antiparallel fashion.

Crystallization Protocol: To obtain X-ray quality crystals of the saturated compound, slow

evaporation from a semi-polar solvent mixture (e.g., Hexane/Ethyl Acetate 4:1) is recommended

to facilitate the formation of these directional Br···O networks.

Synthesis & Stereochemical Control
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To access the specific enantiomers required for drug development, two primary routes are

validated.

Route A: Racemic Synthesis & Resolution (Cost-
Effective)

Step 1: Grignard addition of 4-bromophenylmagnesium bromide to cyclopent-2-en-1-one

catalyzed by CuI (1,4-conjugate addition).

Step 2: Kinetic resolution using chiral HPLC or crystallization with a chiral hydrazine auxiliary.

Route B: Asymmetric Conjugate Addition (High
Precision)
This is the gold standard for medicinal chemistry applications.

Reagents: 4-Bromophenylboronic acid, Cyclopent-2-en-1-one.

Catalyst: Rh(acac)(C₂H₄)₂ + (R)-BINAP or Chiral Phosphoramidite.

Mechanism: The Rhodium catalyst directs the facial selectivity of the incoming aryl group.

Yield/ee: Typically >90% yield and >94% ee.

Cyclopent-2-en-1-one
(Planar Enone)

Rh-Enolate Species

 Asymmetric
1,4-Addition

4-Bromophenylboronic Acid
+ Rh/(S)-BINAP

(S)-3-(4-Bromophenyl)cyclopentanone
(>94% ee)

 Hydrolysis
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Click to download full resolution via product page

Figure 2: Rhodium-catalyzed asymmetric synthesis pathway yielding the (S)-enantiomer.

Experimental Characterization Protocols
Nuclear Magnetic Resonance (NMR)
The stereochemistry is confirmed by the coupling constants (

) of the C3 proton.

¹H NMR (CDCl₃, 400 MHz):

δ 3.35–3.45 ppm (m, 1H, H-3): The benzylic proton.

Coupling Analysis: Look for

(axial-axial interaction) if the ring is frozen, though rapid puckering often averages this to

.

Aromatic Signals: δ 7.45 (d, 2H), 7.15 (d, 2H) – Characteristic AA'BB' system of the para-

bromophenyl group.

X-Ray Diffraction (XRD) Data Collection
If generating a new structure, use the following parameters:

Temperature: 100 K (essential to freeze ring puckering disorder).

Radiation: Mo Kα (λ = 0.71073 Å) – preferred for Bromine-containing compounds to minimize

absorption errors compared to Cu sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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